Cas no 2034546-44-4 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide)

• Product Name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide
• CAS No: 2034546-44-4
• MF: C₁₉H₂₂FN₃O₃S₂
• MW: 423.524685382843
• CID: 5338909
• Update Time: 2025-06-20

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-4-ethoxy-3-fluorobenzenesulfonamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide
• N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]-4-ethoxy-3-fluorobenzenesulfonamide

• Inchi： 1S/C19H22FN3O3S2/c1-4-26-19-6-5-16(10-17(19)20)28(24,25)21-11-18(15-7-8-27-12-15)23-14(3)9-13(2)22-23/h5-10,12,18,21H,4,11H2,1-3H3
• InChI Key： LKDCDUDEAABSER-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCC(C1=CSC=C1)N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 604
• XLogP3: 3.4
• Topological Polar Surface Area: 110

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide

Introduction to N-[2-(3,5-dimethyl-1H-pyrazol-1-yl-2-(thiophen-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide (CAS No. 2034546-44-4)

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2034546-44-4, represents a convergence of multiple structural motifs that are known to exhibit promising biological activities. The presence of both pyrazole and thiophene rings in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The molecular structure of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide is characterized by its complex connectivity and the presence of several functional groups. The pyrazole ring, a heterocyclic aromatic compound, is known for its role in various pharmacological applications due to its ability to modulate enzyme activity and receptor binding. Specifically, the 3,5-dimethyl substitution on the pyrazole ring enhances its stability and bioavailability, making it an attractive scaffold for drug development.

Complementing the pyrazole moiety is the thiophene ring, another heterocyclic component that is widely recognized for its biological significance. Thiophenes are known to exhibit a range of pharmacological effects, including antimicrobial, antifungal, and anti-inflammatory properties. The integration of both pyrazole and thiophene into a single molecule suggests that N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide may possess unique biological activities that are not achievable with either moiety alone.

The sulfonamide group at the 1-position of the benzene ring further contributes to the compound's pharmacological potential. Sulfonamides are well-documented in their ability to interact with biological targets such as enzymes and receptors, leading to therapeutic effects in various diseases. The ethoxy group at the 4-position adds another layer of complexity to the molecule, potentially influencing its metabolic stability and solubility characteristics.

In recent years, there has been a growing interest in developing novel compounds that combine multiple pharmacophoric units to enhance their biological efficacy. N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide aligns with this trend by incorporating both pyrazole and thiophene rings along with functional groups that are known to modulate biological activity. This design approach has shown promise in generating compounds with improved pharmacokinetic profiles and enhanced therapeutic potential.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The structural features of N-[2-(3,5-dimethyl-1H-pyrazol-1-y)]l)-2-(thiophen-l-l)]ethyI]-4-threoctyloxy-S-fluorobenzenesulphonarnide suggest that it may be effective against a variety of diseases. For instance, the sulfonamide group has been successfully utilized in the development of antibiotics and anti-inflammatory drugs. The combination with the pyrazole and thiophene moieties could lead to novel therapeutic agents with broad-spectrum activity.

The synthesis of N-[2-(3,S-dimethyl-lH-pyrazol-l-yJ)-Z-(thiophen-S-yI)ethyll]-4-threoctyloxy-S-fluorobenzenesulphonarnide presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to construct such complex structures with increasing efficiency. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in assembling the various fragments of this compound.

Recent studies have highlighted the importance of computational methods in drug discovery and development. Molecular modeling techniques can be used to predict the binding affinity of N-[2-(3,S-dimethyl-lH-pyrazol-l-yJ)-Z-(thiophen-S-yI)ethyll]-4-threoctyloxy-S-fluorobenzenesulphonarnide to biological targets such as enzymes and receptors. These predictions can guide experimental efforts by identifying key interactions that need to be optimized for therapeutic efficacy.

The potential applications of N-[2-(3,S-dimethyl-lH-pyrazol-l-yJ)-Z-(thiophen-S-yI)ethyll]-4-threoctyloxy-S-fluorobenzenesulphonarnide extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in other areas such as agrochemicals and materials science. For instance, derivatives of this compound could be developed as novel pesticides or as components in advanced materials with specific properties.

In conclusion, N-[2-(S,S-dimethyl-lH-pyrazol-l-yJ)-Z-(thiophen-S-yI)ethyll]-4-threoctyloxy-S-fluorobenzenesulphonarnide (CAS No. 203454644) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its combination of pharmacophoric units suggests broad biological activity, while its synthetic accessibility makes it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing future medical challenges.